Cas no 61966-08-3 (Triciribine phosphate)

• Product Name: Triciribine phosphate
• CAS No: 61966-08-3
• MF: C₁₃H₁₇N₆O₇P
• MW: 400.283842802048
• CID: 513892
• PubChem ID: 43860
• Update Time: 2025-04-19

Triciribine phosphate Chemical and Physical Properties

Names and Identifiers

• 1,4,5,6,8-Pentaazaacenaphthylen-3-amine,1,5-dihydro-5-methyl-1-(5-O-phosphono-b-D-ribofuranosyl)-
• TRICIRIBINE PHOSPHATE
• Triciribine phosphate (NSC-280594)
• Triciribine phosphate (TCN-P,VQD-002,NSC-280594)
• VQD-002 (TCN-P)
• Pentaazaacenaphthylene-5' phosphate ester
• TCN-P
• Triciribine phosphate (USAN)
• VQD-002
• NSC 280594
• VQD 002
• 1,4,5,6,8-Pentaazaacenaphthylene-3-amino-1,5-dihydro-5-methyl-1-beta-D-ribofuranosyl 5'-monophosphate
• D06221
• CS-0002513
• Triciribine-5'-monophosphate
• triciribine-phosphate
• SCHEMBL4541
• DB14636
• NSC280594
• BDBM50422306
• AKOS030231408
• 1,4,5,6,8-Pentaazaacenaphthylen-3-amine, 1,5-dihydro-5-methyl-1-(5-O-phosphono-beta-D-ribofuranosyl)-
• NCGC00346450-02
• Q27262513
• [(2R,3S,4R,5R)-5-(5-amino-7-methyl-2,6,7,9,11-pentazatricyclo[6.3.1.04,12]dodeca-1(12),3,5,8,10-pentaen-2-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• 61966-08-3
• TRICIRIBINE PHOSPHATE [WHO-DD]
• PHOSPHATE SALT OF TRICYCLIC NUCLEOSIDE
• 1,4,5,6,8-Pentaazaacenaphthylen-3-amine, 1,5-dihydro-5-methyl-1-(5-O-phosphono-.beta.-D-ribofuranosyl)-
• HY-10250
• BCP0726000310
• UNII-5L5GE3DV88
• 5L5GE3DV88
• Triciribine phosphate [USAN]
• J-525061
• 3-Amino-1,5-dihydro-5-methyl-1-beta-D-ribofuranosyl-1,4,5,6,8-pentaazaacenaphthylene 5'-(dihydrogen phosphate)
• [(2R,3S,4R,5R)-5-[amino(methyl)[?]yl]-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate
• CHEMBL462018
• DTXSID30210993
• NSC-280594
• 3-Amino-1,5-dihydro-5-methyl-1-.beta.-D-ribofuranosyl-1,4,5,6,8-pentaazaacenaphthylene 5'-(dihydrogen phosphate)
• Triciribine phosphate

• MDL： MFCD00866447
• Inchi： 1S/C13H17N6O7P/c1-18-11-7-5(10(14)17-18)2-19(12(7)16-4-15-11)13-9(21)8(20)6(26-13)3-25-27(22,23)24/h2,4,6,8-9,13,20-21H,3H2,1H3,(H2,14,17)(H2,22,23,24)/t6-,8-,9-,13-/m1/s1
• InChI Key： URLYINUFLXOMHP-HTVVRFAVSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=C3C(N)=NN(C)C4=C3C2=NC=N4)O1)O)O

Computed Properties

• Exact Mass: 400.09000
• Monoisotopic Mass: 400.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -3.3
• Topological Polar Surface Area: 189A^2

Experimental Properties

• Density: 2.23
• Boiling Point: 832.8°C at 760 mmHg
• Flash Point: 457.4°C
• Refractive Index: 1.924
• PSA: 200.81000
• LogP: -0.79010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides